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Compound of Interest

Compound Name: BRD5018

Cat. No.: B15582468

BRD5018: A Technical Guide for Researchers

An In-depth Analysis of the Novel Antimalarial Agent BRD5018, Focusing on its Chemical
Structure, Physicochemical Properties, Mechanism of Action, and Preclinical Profile.

This technical guide provides a comprehensive overview of BRD5018, a promising antimalarial
candidate developed through a collaboration between the Broad Institute and Eisai Inc.
BRD5018 has demonstrated a novel mechanism of action and shows potent efficacy against
multiple stages of the malaria parasite, positioning it as a critical tool in the fight against drug-
resistant malaria. This document is intended for researchers, scientists, and drug development
professionals.

Chemical Structure and Physicochemical Properties

BRD5018 is a structurally complex bicyclic azetidine derivative. Its development originated
from a diversity-oriented synthesis (DOS) approach, which is designed to generate novel and
diverse small-molecule scaffolds. The compound is synthesized as a white crystalline solid
through an entirely crystallization-based route, which avoids the need for chromatographic
purification, enhancing scalability and quality control.

Table 1: Chemical and Physicochemical Properties of BRD5018
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Property Value Source

(3S,4R,8R,9S,10S)-10-
[(dimethylamino)methyl]-3,4-
dihydroxy-N-(4-

IUPAC Name methoxyphenyl)-9-[4-(2- InvivoChem
phenylethynyl)phenyl]-1,6-
diazabicyclo[6.2.0]decane-6-
carboxamide

CAS Number 2245231-51-8 InvivoChem
Molecular Formula C33H38N404 [1]

Exact Mass 554.289 g/mol [1]

Physical Form White Crystalline Solid

LogD (pH 7.0) 3.2 DoD Report
pKa Values <3,8.2,89 DoD Report

- Poor solubility at neutral pH.
Solubility ) ) DoD Report,[1]
May dissolve in DMSO.

Hydrogen Bond Donors 3 [1]
Hydrogen Bond Acceptors 6 [1]
Rotatable Bond Count 7 [1]

Mechanism of Action: Inhibition of Phenylalanyl-
tRNA Synthetase

BRD5018 employs a novel mechanism of action to exert its antimalarial effects. It selectively
inhibits the cytosolic phenylalanyl-tRNA synthetase (cPheRS) of the Plasmodium parasite.[2]
This enzyme is crucial for protein synthesis, as it catalyzes the attachment of the amino acid
phenylalanine to its corresponding tRNA molecule. By inhibiting this step, BRD5018 effectively
halts protein production, leading to parasite death. A key advantage of this target is its
distinction from the human cPheRS enzyme, which BRD5018 weakly inhibits.[2] This selectivity
is a critical factor in its favorable safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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